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This in-depth technical guide explores the foundational historical experiments that led to the
determination of the Rydberg constant, a cornerstone of atomic physics. The precise
measurement of this constant was pivotal in the development of quantum mechanics and our
understanding of atomic structure. This document provides a detailed overview of the key
experiments, their methodologies, and the quantitative data that paved the way for modern
spectroscopy.

The Dawn of Spectral Analysis: Johann Balmer and
the Visible Hydrogen Lines

The journey to determining the Rydberg constant began with the empirical observation of the
hydrogen spectrum. In 1885, Swiss mathematician Johann Jakob Balmer published a paper
describing a simple mathematical formula that could predict the wavelengths of the four visible
spectral lines of hydrogen with remarkable accuracy.[1][2][3] This empirical discovery laid the
groundwork for future theoretical explanations.
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Experimental Protocol: Balmer's Analysis of Angstréom's
Data

Balmer himself did not perform the experimental measurements but rather analyzed the precise
wavelength data published by Swedish physicist Anders Jonas Angstrém in 1868.[3]
Angstrom's experiment involved passing an electric discharge through a glass tube containing
hydrogen gas at low pressure.[2] The light emitted from the discharge was then passed through
a prism or a diffraction grating, which separated the light into its constituent wavelengths,
revealing a series of discrete spectral lines.

The typical experimental setup of the time would have consisted of:

» Hydrogen Discharge Tube: A sealed glass tube containing hydrogen gas at low pressure with
two electrodes. A high voltage applied across the electrodes would excite the hydrogen
atoms, causing them to emit light.

e Spectrometer: An instrument used to measure the properties of light over a specific portion
of the electromagnetic spectrum. Early spectrometers consisted of:

o A Slit: To create a narrow, well-defined beam of light from the discharge tube.

o A Dispersive Element: Either a prism or a diffraction grating to separate the light by

wavelength.

o ATelescope or Viewing System: To observe and measure the angular positions of the

spectral lines.

o Wavelength Calibration: The positions of the spectral lines were carefully measured and
calibrated against known standards to determine their wavelengths accurately.

Quantitative Data: The Balmer Series

Balmer's formula, in its original form, was expressed as:
A=h*(m2/(m? - n?))

where;:
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A is the wavelength of the spectral line.

h is a constant (Balmer's constant), approximately 3645.6 A.[3]

e N=2.

m is an integer greater than 2 (m = 3, 4, 5, 6 for the visible lines).

The following table summarizes the wavelengths of the first four lines of the Balmer series as
measured by Angstrom and predicted by Balmer's formula.

Angstrém's Balmer's
. Transition (m Measured Calculated
Line Color
- n) Wavelength Wavelength

(A) (A)

H-a 3-2 Red 6562.10 6562.08

H-B 4 - 2 Blue-Green 4860.74 4860.8

H-y 5-2 Blue-Violet 4340.1 4340.0

H-0 6 -2 Violet 4101.2 4101.3

Expanding the Spectrum: The Discoveries of the
Lyman and Paschen Series

Balmer's work suggested that other series of spectral lines for hydrogen might exist for different
integer values of 'n". This was soon confirmed by the discoveries of Theodore Lyman and
Friedrich Paschen, who explored the ultraviolet and infrared regions of the hydrogen spectrum,
respectively.

Theodore Lyman and the Ultraviolet Series (1906-1914)

Theodore Lyman, a physicist at Harvard University, pioneered spectroscopy in the far ultraviolet
region. His work required overcoming significant experimental challenges, as ultraviolet light is
strongly absorbed by air and by the materials typically used in optical instruments.
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To observe the ultraviolet hydrogen spectrum, Lyman constructed a vacuum spectrograph.[4]
This instrument was essential for his discoveries. The key components and procedures were:

e Hydrogen Source: A discharge tube containing hydrogen gas was used to generate the
emission spectrum.

e Vacuum System: The entire optical path of the spectrograph, from the light source to the
detector, was enclosed in a chamber that could be evacuated to a high vacuum. This
prevented the absorption of the ultraviolet radiation by air.

o Concave Diffraction Grating: Instead of a prism, Lyman used a concave diffraction grating as
the dispersive element. The concave shape of the grating also served to focus the spectrum
onto the detector, eliminating the need for additional lenses that would absorb UV light.

o Photographic Plates: The spectral lines were recorded on photographic plates that were
sensitive to ultraviolet radiation.

Lyman discovered a series of lines in the far ultraviolet, which corresponded to electron
transitions to the n=1 energy level. The first line in this series, Lyman-alpha, was discovered in
1906.[5]

Line Transition (n2 — n1) Wavelength (nm)
Lyman-a 2-1 121.6

Lyman-f3 3-1 102.6

Lyman-y 4 -1 97.2

Lyman-& 5-1 95.0

Lyman-¢ 6 -1 93.8

Series Limit o -1 91.2

Friedrich Paschen and the Infrared Series (1908)

In 1908, German physicist Friedrich Paschen extended the study of the hydrogen spectrum
into the infrared region.[6][7]
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Paschen's experimental setup was similar in principle to those used for visible and ultraviolet
spectroscopy but adapted for the detection of infrared radiation:

o Hydrogen Discharge Source: A powerful discharge through hydrogen gas was necessary to
produce a sufficiently intense emission in the infrared.

e Spectrometer with a Concave Grating: Paschen also utilized a concave grating to disperse
the infrared radiation.

o Bolometer: To detect the infrared radiation, Paschen used a bolometer, a sensitive thermal
detector that measures the heating effect of the incident radiation. This was a crucial
component as photographic plates were not sensitive to these longer wavelengths.

Paschen's measurements revealed a series of lines in the infrared corresponding to electron
transitions to the n=3 energy level.[6]

Line Transition (n2 - ni) Wavelength (nm)
Paschen-a 4 -3 1875
Paschen-f3 5-3 1282
Paschen-y 6 -3 1094
Paschen-o 7-3 1005
Series Limit o0 - 3 820.4

The Rydberg Formula and the Emergence of a
Universal Constant

The discovery of these distinct spectral series led to a more general empirical formula
developed by the Swedish physicist Johannes Rydberg in 1888.[3] Rydberg expressed the
relationship in terms of the wavenumber (the reciprocal of the wavelength), which simplified the
mathematical form.

The Rydberg formula is given by:
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1/A = RH * (1/n12 - 1/n2?)

where:

e A\ is the wavelength of the spectral line in vacuum.
e RH is the Rydberg constant for hydrogen.

e n1 and nz are integers such that n1 < na.

This single formula could describe all the known spectral series of hydrogen by setting n1 to a
specific integer value for each series:

e m =1 for the Lyman series
e ni1 = 2 for the Balmer series
e n1 = 3 for the Paschen series

The consistency of the constant RH across all these series demonstrated its fundamental
nature.

Michelson's Contribution: Interferometry and
Precision Measurement

While not directly discovering a new spectral series, the work of American physicist Albert A.
Michelson was instrumental in advancing the precision with which spectral wavelengths and,
consequently, the Rydberg constant could be measured. His invention of the Michelson
interferometer revolutionized optical metrology.[8][9]

Experimental Protocol: The Michelson Interferometer

The Michelson interferometer splits a beam of light into two paths and then recombines them to
produce an interference pattern. By precisely measuring the changes in this interference
pattern as the path length of one of the beams is varied, the wavelength of the light can be
determined with extremely high accuracy.

The key principles of its application in spectroscopy are:
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» High Resolution: The interferometer could resolve fine details in spectral lines that were
beyond the capabilities of prism or grating spectrometers of the time. This was crucial for
studying the fine structure of the hydrogen lines.

o Absolute Wavelength Measurement: The interferometer allowed for the direct comparison of
the wavelength of a spectral line to a standard of length, leading to more accurate absolute

wavelength determinations.

Michelson's work on precisely measuring the standard meter in terms of the wavelength of the
red line of cadmium, for example, established a new level of accuracy in spectroscopy that was
essential for refining the value of fundamental constants like the Rydberg constant.[9]

Visualizing the Experimental Logic and Spectral
Relationships

The following diagrams, generated using the DOT language, illustrate the logical flow of the
experiments and the relationship between the different spectral series of hydrogen.
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A generalized workflow for early spectroscopic experiments.
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Electron transitions for the Lyman, Balmer, and Paschen series.

Evolution of the Rydberg Constant

The value of the Rydberg constant has been refined over time as experimental techniques
improved. The following table provides a historical perspective on its measured value.

Year(s) Experimenter(s) Method Value of R (cm™?)
Analysis of visible (Implicit in his

1885 J. J. Balmer
spectrum constant)

Generalization of
1890 J. R. Rydberg ) ~109721.6
spectral series

Grating and
1920s-1940s Various interferometric ~109737.3

spectroscopy

Doppler-free laser
1970s-1980s T. W. Hansch, et al. 109737.3143(10)
spectroscopy

Modern precision
2018 (CODATA) 109737.31568508(65)
spectroscopy
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Conclusion

The determination of the Rydberg constant is a story of meticulous experimental work and
insightful theoretical leaps. From Balmer's initial empirical formula to the high-precision laser
spectroscopy of today, the quest to accurately measure this fundamental constant has driven
significant advancements in our understanding of atomic physics and quantum mechanics. The
historical experiments detailed in this guide not only laid the foundation for the determination of
the Rydberg constant but also exemplified the scientific method at its finest, where careful
observation and quantitative analysis pave the way for profound theoretical breakthroughs.
These foundational principles of spectroscopy continue to be relevant in modern research,
including in the fields of drug discovery and development where precise analytical techniques
are paramount.
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experiments-that-determined-the-rydberg-constant]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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